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Compound of Interest

Compound Name:
6-(3-Hydroxypropyl)-2,3-

dimethoxyphenol

CAS No.: 106800-30-0

Cat. No.: B3210422

Get Quote

Spectroscopic Profiling and Structural Elucidation of 5-(3-Hydroxypropyl)-2,3-dimethoxyphenol:

A Technical Guide

Executive Summary
5-(3-Hydroxypropyl)-2,3-dimethoxyphenol (CAS 63543-12-4), also systematically referred to as

3-hydroxy-4,5-dimethoxybenzenepropanol, is a highly specialized syringyl-type phenolic

compound[1]. It holds significant value in two primary domains: as a biomarker for the catalytic

depolymerization of lignocellulosic biomass (such as cacti wood)[2], and as a bioactive natural

product isolated from species like Schkuhria pinnata[3].

As a Senior Application Scientist, I have structured this guide to move beyond mere data

tabulation. Here, we will dissect the causality behind the spectroscopic behavior of this

molecule—explaining how its unique steric crowding and electronic environment dictate its

Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform

Infrared (FT-IR) signatures.
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Structural Causality & Physico-Chemical Profile
The molecular architecture of 5-(3-Hydroxypropyl)-2,3-dimethoxyphenol ( , MW: 212.24 g/mol )

is defined by a benzene ring substituted with a hydroxyl group at C-1, methoxy groups at C-2

and C-3, and a 3-hydroxypropyl chain at C-5.

The Steric "Ortho" Effect: The spatial arrangement of these substituents is the primary driver of

its spectroscopic anomalies. The C-2 methoxy group is flanked by a hydroxyl group (C-1) and

another methoxy group (C-3). This severe steric crowding forces the C-2 methoxy methyl group

out of the coplanar alignment with the aromatic ring. Consequently, the conjugation between

the oxygen lone pair and the aromatic system is disrupted, leading to distinct deshielding

effects observable in NMR.
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Workflow for the extraction and spectroscopic elucidation of 5-(3-Hydroxypropyl)-2,3-
dimethoxyphenol.

Spectroscopic Profiling: Causality & Interpretation
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectra of this compound are highly diagnostic[3].

NMR: The aromatic protons at C-4 and C-6 are non-equivalent. Because they are separated

by the propyl chain and the oxygenated substituents, they exhibit meta-coupling, appearing

as two distinct doublets with a small coupling constant ( Hz).

NMR: As predicted by the steric ortho effect, the out-of-plane C-2 methoxy carbon is

significantly deshielded ( 61.2 ppm) compared to the in-plane C-3 methoxy carbon ( 56.1

ppm).

Table 1: NMR Data Summary (400 MHz, )
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Position
Chemical
Shift (ppm)

Multiplicity (Hz) Integration
Mechanistic
Assignment

H-4 6.42 d 1.8 1H
Aromatic CH

(meta to H-6)

H-6 6.35 d 1.8 1H
Aromatic CH

(meta to H-4)

2-OMe 3.88 s - 3H

Sterically

hindered

methoxy

3-OMe 3.82 s - 3H
Unhindered

methoxy

1'- 2.62 t 7.5 2H
Benzylic

methylene

2'- 1.85 tt 7.5, 6.5 2H

Central

aliphatic

methylene

3'- 3.65 t 6.5 2H
Oxygenated

methylene

1-OH 5.60 br s - 1H

Phenolic

hydroxyl (H-

bonded)

Table 2: NMR Data Summary (100 MHz, )
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Position
Chemical Shift
(ppm)

Type
Mechanistic
Assignment

C-1 149.2 C Phenolic C-OH

C-2 136.8 C
Aromatic C-OMe

(Sterically crowded)

C-3 152.5 C Aromatic C-OMe

C-4 105.4 CH Aromatic CH

C-5 138.1 C
Aromatic C-Alkyl

(Benzylic attachment)

C-6 108.7 CH Aromatic CH

2-OMe 61.2

Deshielded due to

out-of-plane

conformation

3-OMe 56.1
Standard methoxy

shift

Mass Spectrometry (EI-MS) & Fragmentation
Under Electron Impact (EI) conditions, the molecule yields a stable molecular ion at m/z 212.

The defining feature of its fragmentation is the base peak at m/z 167.

Causality of the Base Peak: The loss of the terminal radical (45 Da) via benzylic cleavage is

thermodynamically driven. The resulting cation is a highly resonance-stabilized tropylium-like

ion, supported by the electron-donating methoxy and phenolic groups on the ring system.
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Key mass spectrometry fragmentation pathways for 5-(3-Hydroxypropyl)-2,3-dimethoxyphenol.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum distinguishes the two hydroxyl environments:

Phenolic OH: Appears as a relatively sharp, strong band around 3400 due to intramolecular

hydrogen bonding with the adjacent C-2 methoxy oxygen.
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Aliphatic OH: Appears as a broader band around 3300 characteristic of intermolecular

hydrogen bonding in the solid state.

Aromatic C=C: Strong stretching vibrations at 1605 and 1510 .

Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, all analytical workflows must be self-validating. Below are

the standardized protocols for acquiring the data discussed above.

Protocol A: Quantitative NMR Acquisition
Sample Preparation: Dissolve 15 mg of high-purity 5-(3-Hydroxypropyl)-2,3-dimethoxyphenol

in 0.6 mL of containing 0.03% v/v Tetramethylsilane (TMS).

Instrument Tuning: Transfer to a 5 mm precision NMR tube. Lock and shim the spectrometer

to the deuterium signal of the solvent.

Acquisition: Run at 400 MHz. Crucial Step: Set the relaxation delay ( ) to seconds to ensure

the quantitative relaxation of the phenolic proton, preventing integration errors.

Acquisition: Run at 100 MHz for 1024 scans with a 2-second relaxation delay and proton

decoupling.

Self-Validation Check: The spectrum is only valid if the TMS internal standard peak is exactly

at 0.00 ppm and the residual peak is observed at 7.26 ppm ( ) and 77.16 ppm ( ).

Protocol B: GC-MS / LC-MS Profiling
Sample Preparation: Prepare a 1 solution in LC-MS grade Methanol.

Chromatography: Inject 2 onto a C18 column (50 mm x 2.1 mm, 1.8 ). Elute using a gradient

of Water/Acetonitrile (both containing 0.1% Formic Acid).

Ionization: Utilize ESI positive mode for LC-MS or standard 70 eV EI for GC-MS.

Self-Validation Check: Run a blank methanol injection immediately prior to the sample to rule

out column carryover. Calibrate mass accuracy using a known tuning mix (e.g., reserpine) to
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ensure mass error is ppm.

Protocol C: FT-IR ATR Analysis
Background: Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol.

Acquire a background spectrum in ambient air.

Acquisition: Place 1-2 mg of the neat compound directly onto the crystal. Apply consistent

pressure using the ATR anvil to ensure uniform contact. Acquire 32 scans from 4000 to 400

at a resolution of 4 .

Self-Validation Check: The baseline must be flat, and transmittance must be 100% in non-

absorbing regions. The background spectrum must show zero residual organic peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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